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Compound of Interest

Compound Name: Mal-amido-PEG8-val-gly

Cat. No.: B13705427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Mal-amido-PEG8-val-gly, a key reagent in the development of antibody-drug conjugates

(ADCs). Adherence to these procedures is critical for ensuring laboratory safety and

maintaining the integrity of this sensitive compound.

Immediate Safety Precautions
While a specific Safety Data Sheet (SDS) for Mal-amido-PEG8-val-gly is not publicly

available, data from the closely related compound "Mal-amido-PEG8-val-gly-PAB-OH"

suggests it is not classified as hazardous. However, standard laboratory chemical handling

precautions are mandatory.

Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed below.

This equipment must be worn at all times when handling the compound.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.
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Inhalation: Move the individual to an area with fresh air. If breathing becomes difficult,

provide oxygen and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Physical and Chemical Properties
Quantitative data for Mal-amido-PEG8-val-gly and its closely related analogs are summarized

below. Note the limited availability of data for the specific target compound.

Property
Mal-amido-PEG8-
val-gly

Mal-amido-PEG8-
val-gly-PAB-OH

Mal-amido-PEG8-
val-gly-PAB-PNP

Molecular Weight 748.8 g/mol [1] 854.0 g/mol [2] 1019.1 g/mol [3][4]

Purity ≥98%[1] ≥98%[2]
Information not

available

CAS Number 2353409-54-6[1] 2353409-52-4[2]
Information not

available

Appearance Not specified Not specified Not specified

Solubility
Soluble in DMSO and

DMF

Soluble in DMSO and

DMF

Soluble in DMSO and

DMF

Storage Conditions
-20°C, protect from

light and moisture[1]

-20°C, protect from

light and moisture[2]

-20°C, protect from

light and moisture[3]

Operational Plan: Handling and Storage
The maleimide group in Mal-amido-PEG8-val-gly is highly susceptible to hydrolysis.

Therefore, stringent adherence to anhydrous and protected conditions is paramount to

maintain its reactivity.

Receiving and Storage:

Upon receipt, immediately transfer the vial to a -20°C freezer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13705427?utm_src=pdf-body
https://broadpharm.com/product/bp-24310
https://broadpharm.com/product/bp-24317
https://broadpharm.com/product/bp-41122
https://pubchem.ncbi.nlm.nih.gov/compound/Mal-amido-PEG8-val-gly-PAB-PNP
https://broadpharm.com/product/bp-24310
https://broadpharm.com/product/bp-24317
https://broadpharm.com/product/bp-24310
https://broadpharm.com/product/bp-24317
https://broadpharm.com/product/bp-24310
https://broadpharm.com/product/bp-24317
https://broadpharm.com/product/bp-41122
https://www.benchchem.com/product/b13705427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13705427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Log the compound in your chemical inventory system.

Store the vial in a desiccator within the freezer to minimize moisture exposure.

Preparation of Stock Solutions:

Equilibrate the vial to room temperature in a desiccator before opening to prevent

condensation.

Use only anhydrous grade dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) as

solvents.

Prepare stock solutions to the desired concentration (e.g., 10 mM) and immediately aliquot

into smaller volumes for single-use to avoid multiple freeze-thaw cycles.

Store aliquots at -20°C in tightly sealed vials, protected from light.

Experimental Protocol: Typical Bioconjugation
This protocol outlines a general procedure for conjugating Mal-amido-PEG8-val-gly to a thiol-

containing biomolecule, such as a cysteine-engineered antibody.

Materials:

Thiol-containing protein (e.g., antibody) in a suitable buffer (e.g., phosphate-buffered saline,

pH 6.5-7.5, free of thiols).

Mal-amido-PEG8-val-gly stock solution in anhydrous DMSO.

Reducing agent (if necessary, e.g., TCEP) to reduce disulfide bonds.

Quenching reagent (e.g., N-acetylcysteine).

Purification system (e.g., size-exclusion chromatography).

Procedure:
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Protein Preparation: If necessary, reduce antibody disulfide bonds using a suitable reducing

agent. Remove the reducing agent prior to adding the maleimide compound.

Conjugation Reaction: Add the Mal-amido-PEG8-val-gly stock solution to the protein

solution at a calculated molar excess.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C

overnight, with gentle mixing and protected from light.

Quenching: Add a quenching reagent to react with any unreacted maleimide.

Purification: Purify the resulting conjugate using an appropriate chromatography method to

remove excess reagents.
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Caption: Experimental workflow for bioconjugation.

Disposal Plan
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All materials contaminated with Mal-amido-PEG8-val-gly, including unused solutions, pipette

tips, and vials, must be disposed of as hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, plasticware) in a

designated, clearly labeled hazardous waste container lined with a chemically resistant bag.

Liquid Waste: Collect all liquid waste, including reaction mixtures and purification fractions, in

a separate, sealed, and clearly labeled hazardous waste container.

Do not pour any solutions containing this compound down the drain.

Deactivation of Reactive Maleimides (Optional but Recommended):

Before final disposal, the reactivity of the maleimide can be quenched by adding an excess

of a thiol-containing compound like β-mercaptoethanol or N-acetylcysteine to the liquid waste

container. Allow this mixture to react for several hours.

Final Disposal:

Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.
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Caption: Operational and disposal plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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